1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-[4-[(2,5-dimethoxyphenyl)methyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C21H26N2O3/c1-16(24)17-4-6-19(7-5-17)23-12-10-22(11-13-23)15-18-14-20(25-2)8-9-21(18)26-3/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: SIRIMZXCNAOEHF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)CC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone, also known as 25I-NBOMe, is a synthetic psychedelic compound that belongs to the family of N-benzylphenethylamines. This compound was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. 25I-NBOMe is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of this compound. In recent years, 25I-NBOMe has gained popularity as a recreational drug due to its potent psychedelic effects.

Mechanism of Action

The mechanism of action of 1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone involves the activation of the 5-HT2A receptor. This receptor is responsible for the psychedelic effects of this compound, which include altered perception, hallucinations, and altered thinking. The activation of the 5-HT2A receptor also leads to the release of dopamine and norepinephrine, which are responsible for the euphoric effects of this compound.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone include altered perception, hallucinations, altered thinking, euphoria, and increased heart rate and blood pressure. This compound has also been shown to have neurotoxic effects, which may be responsible for the long-term effects of this compound on the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone in lab experiments include its potent psychedelic effects and its ability to activate the 5-HT2A receptor. However, the limitations of using this compound in lab experiments include its neurotoxic effects and its potential for abuse.

Future Directions

For research on 1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone include studying its long-term effects on the brain, developing safer psychedelic compounds, and exploring the therapeutic potential of psychedelic compounds for the treatment of mental health disorders.

Synthesis Methods

The synthesis of 1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone involves the reaction of 2,5-dimethoxybenzaldehyde with 4-bromo-1,2-phenylenediamine to form the intermediate 2,5-dimethoxy-N-(4-bromo-2-aminophenyl)benzamide. This intermediate is then reacted with 4-(2-chloroethyl)-1-piperazine to form 1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone (1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone).

Scientific Research Applications

1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone has been used extensively in scientific research to study the mechanism of action of psychedelic compounds. Studies have shown that 1-{4-[4-(2,5-dimethoxybenzyl)-1-piperazinyl]phenyl}ethanone is a potent agonist of the 5-HT2A receptor, which is responsible for the psychedelic effects of this compound. This receptor is found in high concentrations in the prefrontal cortex, which is responsible for cognitive processes such as perception, attention, and working memory.